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Compound of Interest

Compound Name: Fmoc-Asp-OAll

Cat. No.: B557536 Get Quote

Essential Safety and Handling Guide for Fmoc-
Asp-OAll
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Asp-OAll. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Product Name: Fmoc-Asp-OAll

CAS Number: 144120-53-6[1]

Synonyms: Nα-Fmoc-L-aspartic acid α-allyl ester, (S)-3-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-4-(allyloxy)-4-oxobutanoic acid[1]

Personal Protective Equipment (PPE)
While Fmoc-Asp-OAll has no known significant hazards, it may cause irritation to the skin,

eyes, and respiratory tract.[2] Inhalation, ingestion, or skin absorption may be harmful.[2]

Therefore, a comprehensive PPE strategy is mandatory. The following table summarizes the

required PPE for handling this compound.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2][3] A face shield

may be necessary for tasks

with a high risk of splashing.[4]

[5]

Protects against splashes,

dust, and flying particles that

could cause eye irritation or

injury.[2][4]

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[3]

Consider double-gloving or

using thicker, chemical-

resistant gloves for prolonged

handling or in case of a spill.[3]

Prevents skin contact, which

may cause irritation or harmful

absorption.[2]

Body Protection

A standard laboratory coat is

required at a minimum.[4] For

procedures with a higher risk

of contamination, a full suit or

chemical-resistant overalls

should be worn.[2]

Protects skin and personal

clothing from spills and

contamination.[4]

Respiratory Protection

A dust mask (e.g., N95) is

recommended for handling the

solid compound. In poorly

ventilated areas or when

generating aerosols, a NIOSH-

approved respirator or a self-

contained breathing apparatus

(SCBA) should be used.[2][4]

[6]

Prevents inhalation of dust or

aerosols, which may be

harmful and cause respiratory

tract irritation.[2]
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Foot Protection

Closed-toe shoes are

mandatory in a laboratory

setting.[4] For handling larger

quantities or in wet areas,

chemical-resistant boots with

steel toes are recommended.

[2][7][8]

Protects feet from spills and

falling objects.

Operational and Disposal Plans
I. Engineering Controls and Pre-Handling Preparations:

Ventilation: Always handle Fmoc-Asp-OAll in a well-ventilated area.[2] The use of a

chemical fume hood or other local exhaust ventilation is strongly recommended to minimize

airborne concentrations.[2]

Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower

are readily accessible in the immediate work area.

Material Safety Data Sheet (MSDS): Review the MSDS for Fmoc-Asp-OAll before

commencing any work.[1][2][6][9]

II. Step-by-Step Handling Protocol:

The following workflow outlines the essential steps for safely handling Fmoc-Asp-OAll.
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Workflow for Handling Fmoc-Asp-OAll

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Gather All Necessary Equipment

Weigh Fmoc-Asp-OAll in Fume Hood

Proceed to handling

Perform Chemical Synthesis

Monitor Reactions

Quench and Work-Up Reaction

Reaction complete

Segregate Chemical Waste

Decontaminate Work Area

Doff PPE

Wash Hands Thoroughly

End of procedure

Click to download full resolution via product page
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Caption: A flowchart outlining the key procedural steps for the safe handling of Fmoc-Asp-
OAll.

III. Spill Management:

Small Spills: For minor spills, use appropriate tools to carefully collect the spilled material

and place it into a designated, sealed container for waste disposal.[2]

Large Spills: In the event of a larger spill, evacuate the area and prevent entry. Use a shovel

to transfer the spilled material into a suitable, sealed container for disposal.[2] A self-

contained breathing apparatus should be worn to avoid inhalation of any dust.[2]

IV. First Aid Measures:

Inhalation: If inhaled, move the individual to fresh air.[6] If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration.[2] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and plenty of water.[2][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[2][6] Remove contact lenses if

present and easy to do so.[2] Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[6] Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.

V. Disposal Plan:

Chemical Waste: All waste containing Fmoc-Asp-OAll, including unused product and

contaminated materials, should be collected in a clearly labeled, sealed container.[6]

Disposal Vendor: Arrangements should be made with a licensed and reputable chemical

waste disposal company for the collection and proper disposal of the waste.[6] Do not

dispose of this chemical down the drain.[6]
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Contaminated Packaging: Dispose of any contaminated packaging in the same manner as

the unused product.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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